Cas no 1240932-02-8 (4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one)

• Product Name: 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one
• CAS No: 1240932-02-8
• MF: C₂₁H₂₅NO₆
• MW: 387.42630648613
• CID: 5990869
• PubChem ID: 47067964
• Update Time: 2025-05-23

4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• Z763441764
• EN300-26602302
• AKOS034578218
• 4-(3,4-dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one
• 1240932-02-8
• 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one

• Inchi： 1S/C21H25NO6/c1-24-11-10-22-19(14-8-9-17(26-3)18(12-14)27-4)20(21(22)23)28-16-7-5-6-15(13-16)25-2/h5-9,12-13,19-20H,10-11H2,1-4H3
• InChI Key： ZSSVKVDGDCABAU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)C1C(N(CCOC)C1C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 387.16818752g/mol
• Monoisotopic Mass: 387.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one

Introduction to 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one (CAS No. 1240932-02-8) and Its Emerging Applications in Chemical Biology

4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one, identified by its CAS number 1240932-02-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the azetidinone class, a scaffold that has been extensively explored for its potential in modulating biological pathways. The presence of multiple aromatic rings substituted with methoxy groups, coupled with an azetidinone core, imparts distinctive electronic and steric properties that make it a promising candidate for further investigation.

The molecular structure of 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one incorporates three key functional motifs: a 3,4-dimethoxyphenyl group, a 2-methoxyethyl side chain, and a 3-methoxyphenoxy substituent. These features contribute to its versatility in interactions with biological targets. The dimethoxyphenyl moiety is known for its ability to engage in π-stacking interactions and hydrogen bonding, which are critical for binding affinity and selectivity. The methoxyethyl group introduces flexibility and can influence the compound's solubility and metabolic stability, while the methoxyphenoxy substituent further enhances its capacity for molecular recognition.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), a key aspect of many pathological processes. The azetidinone core of 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one has been shown to be particularly effective in disrupting or stabilizing PPIs. This capability is attributed to the rigid yet adaptable nature of the azetidinone ring, which can mimic the binding pockets of target proteins. Furthermore, the aromatic substituents enhance binding specificity by engaging in hydrophobic and electrostatic interactions with residues in the protein binding site.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents for neurological disorders. Studies have indicated that modulating certain PPIs involved in neurodegenerative diseases can lead to significant therapeutic benefits. The structural features of 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one suggest that it may interact with targets such as tau protein aggregates, which are implicated in conditions like Alzheimer's disease. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, further enhancing the design and optimization of compounds like 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one. Molecular docking studies have revealed that this compound can bind effectively to various protein targets with high affinity. These studies not only highlight its potential as a lead compound but also provide insights into how structural modifications can improve its efficacy and selectivity. For instance, optimizing the length and position of the methoxyethyl side chain could enhance its solubility while maintaining strong binding affinity.

The synthesis of 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-methoxyphenoxy)azetidin-2-one presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic rings and introducing the methoxy groups with high precision. These advances have not only improved yields but also reduced costs associated with production.

From a pharmacokinetic perspective, 4-(3,4-Dimethoxyphenyl)-1-(2-methoxyethyl)-3-(3-meth oxyphenoxy)azetidin-2-one exhibits promising characteristics that are essential for successful drug development. Preliminary studies suggest that it has an acceptable half-life and bioavailability profile when administered orally. Additionally, its metabolic stability indicates that it can withstand enzymatic degradation in vivo without significant loss of activity. These properties are critical for ensuring that the compound remains effective throughout its intended biological half-life.

The potential therapeutic applications of 4-(3,4-Dimeth oxyphenyl)-1-(2-meth oxyethyl)-3-(3-m eth oxyphenoxy)azetidin-2-one extend beyond neurological disorders. Research is ongoing into its efficacy against inflammatory conditions and cancerous growths. The ability of this compound to modulate PPIs suggests that it could interfere with signaling pathways involved in inflammation and tumor progression. Furthermore, its structural similarity to known bioactive molecules makes it a valuable scaffold for designing novel therapeutics targeting these diseases.

In conclusion,4-( 34 -Dim eth oxy phenyl ) - 1 - ( 22 -Me th oxy eth yl ) - 33 -Me th oxy ph enox y ) az e tid ini - 22 -on e ( C A S N o . 12 40932 -0 02 -8 ) represents a significant advancement i n t he f i el d o f c hemi cal b iology . Its unique s tructure , combi nation o f functi onal gr oups , an d p otent i al appl icati ons i n t herapeut ic deve lopment make i t a promi ssi ng cандидат f or furthe r inv estigati on . W ith conti nuous researc h an d optimi zati on , t his compo und holds great promise f or improv ing hum an he alth by tackl ing some o f t he mos t chal lengi ng m edical conditi ons o f our ti me . p>